N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide

• IUPAC Name: N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide
• InChI: InChI=1S/C18H21F2NO/c1-10-2-15(19)16(20)6-14(10)17(22)21-18-7-11-3-12(8-18)5-13(4-11)9-18/h2,6,11-13H,3-5,7-9H2,1H3,(H,21,22)
• InChI Key: KDQDLUYIEMWXFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)NC23CC4CC(C2)CC(C4)C3)F)F
• Molecular Formula: C18H21F2NO
• Molecular Weight: 305.4 g/mol

Description

N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide is an organic compound that features a unique adamantyl group attached to a benzamide structure The adamantyl group is a bulky, diamond-like structure that imparts unique physical and chemical properties to the compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide typically involves the following steps:

Formation of the Adamantyl Group: The adamantyl group can be synthesized through the reduction of 1-benzyloxy-4-(2-hydroxy-2-adamantyl)naphthalene to produce 4-(2-adamantylidene)naphthalene-1(4H)-one.

Introduction of Fluorine and Methyl Groups: The benzamide ring is functionalized with fluorine and methyl groups through electrophilic aromatic substitution reactions. Common reagents include fluorinating agents like Selectfluor and methylating agents such as methyl iodide.

Coupling Reaction: The adamantyl group is then coupled with the functionalized benzamide ring using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atoms on the benzamide ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives of the adamantyl and benzamide groups.

Reduction: Reduced forms of the benzamide ring.

Substitution: Substituted benzamide derivatives with various functional groups.

Scientific Research Applications

N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or anticancer agent.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to inflammation, cell proliferation, or apoptosis, depending on its specific application.

Comparison with Similar Compounds

N-(1-adamantyl)-4,5-difluoro-2-methylbenzamide can be compared with other similar compounds, such as:

N-1-adamantyl-4-nitrobenzamide: Similar adamantyl group but different substituents on the benzamide ring.

N-1-adamantyl-2-methylbenzamide: Lacks the fluorine atoms, resulting in different reactivity and properties.

N-1-adamantyl-4,5-dichloro-2-methylbenzamide: Chlorine atoms instead of fluorine, leading to variations in chemical behavior.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct physical, chemical, and biological properties.